2-(4-Chlorophenyl)-3,3-dimethyl-2-methoxyoxirane

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-2-methoxy-3,3-dimethyloxirane
• InChI: InChI=1S/C11H13ClO2/c1-10(2)11(13-3,14-10)8-4-6-9(12)7-5-8/h4-7H,1-3H3
• InChI Key: MUYVPCDXNWQIJW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(O1)(C2=CC=C(C=C2)Cl)OC)C

Description

2-(4-Chlorophenyl)-3,3-dimethyl-2-methoxyoxirane is a useful research compound. Its molecular formula is C11H13ClO2 and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

57.0 g (1.056 mols) of sodium methylate are dissolved in 360 ml of methanol, and 208.4 g (0.96 mol) of 2-chloro-1-(4-chlorophenyl)-2-methylpropan-1-one are added dropwise to this solution at reflux temperature. The methanol is then removed by distillation. The residue is poured into ice water and the mixture is extracted with diethyl ether. The ether solution is washed with water, dried over Na2SO4 and concentrated. The resulting oil is purified by vacuum distillation.